(Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine

• IUPAC Name: (Z)-2-(4-chlorophenyl)sulfanyl-N-[(2,4-dichlorophenyl)methoxy]-1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethanimine
• InChI: InChI=1S/C24H20Cl3N3OS/c1-15-9-10-30-23(11-15)28-16(2)24(30)22(14-32-20-7-5-18(25)6-8-20)29-31-13-17-3-4-19(26)12-21(17)27/h3-12H,13-14H2,1-2H3/b29-22+
• InChI Key: PULYUAWTSJBNIJ-QUPMIFSKSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=NOCC3=C(C=C(C=C3)Cl)Cl)CSC4=CC=C(C=C4)Cl)C
• Isomeric SMILES: CC1=CC2=NC(=C(N2C=C1)/C(=N/OCC3=C(C=C(C=C3)Cl)Cl)/CSC4=CC=C(C=C4)Cl)C
• Molecular Formula: C24H20Cl3N3OS
• Molecular Weight: 504.9 g/mol

Description

(Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine is a useful research compound. Its molecular formula is C24H20Cl3N3OS and its molecular weight is 504.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity of Imidazo[1,2-a]pyridines

One study detailed the synthesis of new imidazo[1,2-a]pyridines substituted at the 3-position as potential antiulcer agents. Although these compounds did not display significant antisecretory activity, several demonstrated good cytoprotective properties in ethanol and HCl models, indicating their potential for developing treatments targeting gastric mucosal protection (Starrett et al., 1989).

Synthesis of Fused Heterocycles

Another study focused on synthesizing fused heterocycles based on thieno[2,3-b]pyridine and evaluating their antimicrobial activity. This research underscores the potential of such compounds in creating new antimicrobial agents, showcasing the diversity of applications in pharmaceutical chemistry (El-Essawy et al., 2010).

Antimicrobial Evaluation of Novel Heterocyclic Compounds

Research on novel heterocyclic compounds containing a sulfonamido moiety aimed at synthesizing antibacterial agents yielded several compounds with high activities. This demonstrates the compound's relevance in developing new antibiotics, highlighting the importance of chemical synthesis in addressing resistance issues (Azab et al., 2013).

Anti-Tubercular Evaluation

A product-selective multicomponent reaction synthesized highly substituted pyridine derivatives, showing significant inhibition against Mycobacterium tuberculosis. This suggests potential applications in developing new anti-tubercular drugs, highlighting the importance of chemical innovation in tackling global health challenges (Manikannan et al., 2010).